Cas no 7801-80-1 (3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid)

3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid structure
7801-80-1 structure
Product Name:3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid
CAS No:7801-80-1
MF:C10H17NO6
MW:247.24508357048
CID:548011
PubChem ID:78438157
Update Time:2024-10-27

3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • L-Serine,O-acetyl-N-[(1,1-dimethylethoxy)carbonyl]-
    • Boc-O-acetyl-L-serine dicyclohexylammonium salt
    • Boc-Ser(Ac)-OH · DCHA
    • BOC-SER(AC)-OH DCHA
    • Boc-Ser(Ac)-OH.DCHA
    • 3-acetoxy-2S-(tert-butoxycarbonylamino)propionic acid
    • Boc-Ser(Ac)-OH
    • BOC-SERINE(AC)-OH DCHA
    • N-Boc-O-acetyl-L-serine
    • N-tert-butyloxycarbonyl-O-acetyl-L-serine
    • 3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid
    • N-ALPHA-T-BUTOXYCARBONYL-O-ACETYL-L-SERINE DICYCLOHEXYLAMMONIUM SALT
    • Boc-L-Ser(Ac)-OH·DCHA
    • Boc-O-acetyl-L-serine dicyclohexylammonium salt≥ 95% (HPLC)
    • Inchi: 1S/C10H17NO6/c1-6(12)16-5-7(8(13)14)11-9(15)17-10(2,3)4/h7H,5H2,1-4H3,(H,11,15)(H,13,14)/t7-/m0/s1
    • InChI Key: SRVNTRAORYFMKK-ZETCQYMHSA-N
    • SMILES: C(O)(=O)[C@H](COC(C)=O)NC(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 428.28900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8

Experimental Properties

  • Density: 1.209±0.06 g/cm3(Predicted)
  • Boiling Point: 408.8±40.0 °C(Predicted)
  • PSA: 113.96000
  • LogP: 4.55060
  • pka: 3.38±0.10(Predicted)

3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid Security Information

  • Storage Condition:2-8°C

3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid Pricemore >>

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